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Compound of Interest

Compound Name: Zinc caprylate

Cat. No.: B8021904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial properties of zinc caprylate
against common dermatophytes, the fungi responsible for skin, hair, and nail infections. Its

performance is evaluated alongside other established antifungal agents, supported by

experimental data and detailed methodologies.

Comparative Antifungal Activity
The in vitro efficacy of zinc caprylate and other antifungal agents is typically determined by

their Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC).

While specific MIC/MFC data for zinc caprylate against a wide range of dermatophytes is

limited in publicly available literature, the antifungal activity of its active component, the

caprylate anion (from caprylic acid), has been demonstrated. The following tables summarize

the available data for caprylate salts and other common antifungals against key

dermatophytes.

Table 1: In Vitro Activity of Caprylate Salts and Other Antifungal Agents Against Trichophyton

Species

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8021904?utm_src=pdf-interest
https://www.benchchem.com/product/b8021904?utm_src=pdf-body
https://www.benchchem.com/product/b8021904?utm_src=pdf-body
https://www.benchchem.com/product/b8021904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8021904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antifungal Agent
Trichophyton
rubrum MIC
(µg/mL)

Trichophyton
mentagrophytes
MIC (µg/mL)

Trichophyton
violaceum

Potassium Caprylate Data not available Data not available

Effective at 175 mM

(4-log unit reduction in

10 mins)[1][2]

Terbinafine ≤0.031[3] Data not available Data not available

Itraconazole ≤0.031 - 1.0[3] Data not available Data not available

Ketoconazole 0.0625 - 2[3] Data not available Data not available

Griseofulvin 0.25 - 2.0[3] Data not available Data not available

Note: Data for potassium caprylate is presented as a proxy for the potential activity of the

caprylate salt.

Table 2: In Vitro Activity of Antifungal Agents Against Microsporum canis

Antifungal Agent MIC (µg/mL)

Ketoconazole Data not available

Griseofulvin Data not available

Zinc Pyrithione
Higher concentrations needed compared to

ketoconazole[4]

Selenium Sulfide
Higher concentrations needed compared to

ketoconazole[4]

Mechanism of Action: Disrupting the Fungal
Fortress
The primary antifungal mechanism of caprylic acid and its salts, including zinc caprylate, is the

disruption of the fungal cell membrane.[5] This action leads to increased membrane

permeability, leakage of essential intracellular components, and ultimately, cell death.
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The role of zinc in this formulation is multifaceted. While caprylate acts on the cell membrane,

zinc ions may contribute to the overall antifungal effect by disrupting essential fungal enzymatic

processes and zinc homeostasis, which is crucial for fungal growth and virulence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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